AbstractNatural animal-based flavors have great appeal to consumers and have broad applications in the food industry. In this review, we summarized findings related to bacon and Cheddar cheese flavors’ components and their precursors, reaction mechanisms, influential factors, and characterization methods. The results show that free sugars, free amino acids, peptides, vitamins, lipids, and nitrites are precursors to bacon flavor. The conditions governing the formation of bacon flavor are thermally dependent, which facilitates the use of thermal food processing to generate such a flavor. For Cheddar cheese flavor, milk ingredients such as lactose, citrate, fat, and casein are reported as precursors. The optimum conditions to generate Cheddar cheese flavor from precursors are quite strict, which limits its application in food processing. As an alternative, it is more practical to generate Cheddar cheese flavor by combining key aroma compounds using thermal food processing. This review provides the food industry the comprehensive information about the generation of bacon and Cheddar cheese flavors using precursor molecules.

AbstractThe prevalence of high-sugar diets and unhealthy habits exacerbates the production of advanced glycation end products (AGEs) in the body. When AGEs excessively accumulate in the body, they accelerate the aging process while directly or indirectly causing other complications that can seriously damage the body. Prevention of glycation damage is gaining increasing attention; however, a systematic strategy to combat glycation and specific glycation inhibitors is still lacking. By analyzing the process of glycation damage, we suggest that glycation damage can be mitigated by the inhibition of AGEs production, binding to proteins, and binding to receptors for advanced glycation end products, as well as the attenuation of downstream linkage reactions. This review summarizes the process of glycation damage. According to each step of the process, the review presents the corresponding anti-glycation strategies. Based on recent anti-glycation studies, we support the fabrication of glycation inhibitors by using natural plant products and fermentation products of lactic acid bacteria that partially exhibit anti-glycation properties. This review summarizes the mechanisms by which these dietary ingredients perform anti-glycation functions, providing relevant research evidence. We hope that this review will support and assist subsequent investigations in the development of anti-glycation inhibitors.

AbstractObesity, a highly prevalent condition worldwide that leads to the development of multiple metabolic diseases, has been related to gut microbial dysbiosis. To understand this correlation, in vivo models have been extremely useful. However, its use is limited by associated ethical concerns, high costs, low representativeness, and low reproducibility. Therefore, new and improved in vitro models have been developed in recent years, representing a promising tool in the study of the role of gut microbiota modulation in weight management and metabolic health. This review aims to provide an update on the main findings obtained in vitro regarding gut microbiota modulation with probiotics, and food compounds, and its interaction with the host metabolism, associated with obesity. Available in vitro colon models currently used to study obesity are discussed, including batch and dynamic fermentation systems, and models that allow the study of microbiota-host interactions using cell cultures. In vitro models have demonstrated that homeostatic microbiota may help overcome obesity by producing satiety-related neurotransmitters and metabolites that protect the gut barrier and improve the metabolic activity of adipose tissue. In vitro models may be the key to finding new treatments for obesity-related disorders.

AbstractThe public health problem caused by mycotoxins contamination has received a great deal of attention worldwide. Mycotoxins produced by filamentous fungi widely distributed in foodstuffs can cause adverse impacts on humans and livestock, posing serious health threats. Particularly worth mentioning is that mycotoxins can accumulate in organisms and be enriched through the food chain. Improving early trace detection and control from the source is a more desirable approach than the contaminated food disposal process to ensure food safety. Conventional sensors are susceptible to interference from various components in intricate food matrices when detecting trace mycotoxins. The application of ratiometric sensors avoids signal fluctuations, and reduce background influences, which casts new light on developing sensors with superior performance. This work is the first to provide an overview of the recent progress of ratiometric sensors in the detection of mycotoxins in intricate food matrices, and highlight the output types of ratiometric signal with respect to accurate quantitative analysis. The prospects of this field are also included in this paper and are intended to have key ramifications on the development of sensing detection conducive to food safety.

AbstractThe quality of dehydrated vegetables is affected by the degree to which they are returned to their original state during rehydration (restorability). At present, whether this mechanism occurs at the cell-wall or cell-membrane level is unclear. This paper reviews the important factors affecting the mechanism of dehydration–rehydration, focusing on the analysis of the composition and structure of the cell wall and cell membrane, and summarizes the related detection and analytical techniques that can be used to explore the mechanisms of dehydration–rehydration at the cell-wall and cell-membrane levels. The integrity and permeability of the cell membrane affect water transport during the dehydration–rehydration process. The cell wall and cell membrane are supporting materials for tissue morphology. The arabinan side chains of the primary structure and fibers are important for water retention. Water transport may be classified as symplastic and apoplastic. Cell membrane disruption occurs with symbiotic transport but increases the drying rate. An in-depth analysis of the dehydration–rehydration mechanism of vegetables will help develop and improve their processing methods and inspire new applications.

AbstractThe rise in the global population, which is projected to reach 9.7 billion by 2050, has resulted in an increased demand for proteins in the human diet. The green leaves of many plants are an affordable, abundant, and sustainable source of proteins suitable for human consumption. This article reviews the various sources of green leaf proteins that may play an important role in alleviating global malnutrition, including those from alfalfa, amaranth, cabbage, cassava, duckweed, moringa, olive, radish, spinach, sugar beet, and tea. The structure of green leaves and the location of the proteins within these leaves are described, as well as methods for extracting and purifying these proteins. The composition, nutritional profile, and functional attributes of green leaf proteins are then discussed. The potential advantages and disadvantages of using green leaf proteins as functional food ingredients are highlighted. The importance of obtaining a better understanding of the composition and structure of different green leaves and the proteins extracted from them is highlighted. This includes an assessment of non-protein nitrogen and anti-nutritional compounds that may be present. Furthermore, the impact of isolation and purification techniques on the functionality of the plant protein ingredients obtained must be carefully evaluated.

AbstractSoy sauce is a popular fermented seasoning due to its distinct flavor and rich umami taste. Its traditional production involves two stages: solid-state fermentation and moromi (brine fermentation). During moromi, the dominant microbial population in the soy sauce mash changes, which is called microbial succession and is essential for the formation of soy sauce flavor compounds. Research has identified the sequence of succession, starting with Tetragenococcus halophilus, then Zygosaccharomyces rouxii, and lastly, Starmerella etchellsii. Factors such as the environment, microbial diversity, and interspecies relationships drive this process. Salt and ethanol tolerance influence microbial survival, while nutrients in the soy sauce mash support the cells in resisting external stress. Different microbial strains have varying abilities to survive and respond to external factors during fermentation, which impacts soy sauce quality. In this review, we would examine the factors behind the succession of common microbial populations in the soy sauce mash and explore how microbial succession affects soy sauce quality. The insights gained can help better manage the dynamic changes in microbes during fermentation, leading to improved production efficiency.

AbstractFlavonoid compounds exhibit a wide range of health benefits as plant-derived dietary components. Typically, co-consumed with the food matrix,they must be released from the matrix and converted into an absorbable form (bioaccessibility) before reaching the small intestine, where they are eventually absorbed and transferred into the bloodstream (bioavailability) to exert their biological activity. However, a large number of studies have revealed the biological functions of individual flavonoid compounds in different experimental models, ignoring the more complex but common relationships established in the diet. Besides, it has been appreciated that the gut microbiome plays a crucial role in the metabolism of flavonoids and food substrates, thereby having a significant impact on their interactions, but much progress still needs to be made in this area. Therefore, this review intends to comprehensively investigate the interactions between flavonoids and food matrices, including lipids, proteins, carbohydrates and minerals, and their effects on the nutritional properties of food matrices and the bioaccessibility and bioavailability of flavonoid compounds. Furthermore, the health effects of the interaction of flavonoid compounds with the gut microbiome have also been discussed. HIGHLIGHTSFlavonoids are able to bind to nutrients in the food matrix through covalent or non-covalent bonds.Flavonoids affect the digestion and absorption of lipids, proteins, carbohydrates and minerals in the food matrix (bioaccessibility).Lipids, proteins and carbohydrates may favorably affect the bioavailability of flavonoids.Improved intestinal flora may improve flavonoid bioavailability.

AbstractMeat quality holds significant importance for both consumers and meat producers. Various factors influence meat quality, and among them, mitochondria play a crucial role. Recent studies have indicated that mitochondria can sustain their functions and viability for a certain duration in postmortem muscles. Consequently, mitochondria have an impact on oxygen consumption, energy metabolism, and apoptotic processes, which in turn affect myoglobin levels, oxidative stress, meat tenderness, fat oxidation, and protein oxidation. Ultimately, these factors influence the color, tenderness, and flavor of meat. However, there is a dearth of comprehensive summaries addressing the effects of mitochondria on postmortem muscle physiology and meat quality. Therefore, this review aims to describe the characteristics of muscle mitochondria and their potential influence on muscle. Additionally, a suitable method for isolating mitochondria is presented. Lastly, the review emphasizes the regulation of oxygen consumption, energy metabolism, and apoptosis by postmortem muscle mitochondria, and provides an overview of relevant research and recent advancements. The ultimate objective of this review is to elucidate the underlying mechanisms through which mitochondria impact meat quality.

AbstractMicronutrient deficiencies or “hidden hunger” remains a serious public health problem in most low- and middle-income countries, with severe consequences for child development. Traditional methods of treatment and prevention, such as supplementation and fortification, have not always proven to be effective and may have undesirable side-effects (i.e., digestive troubles with iron supplementation). Commensal bacteria in the gut may increase bioavailability of specific micronutrients (i.e., minerals), notably by removing anti-nutritional compounds, such as phytates and polyphenols, or by the synthesis of vitamins. Together with the gastrointestinal mucosa, gut microbiota is also the first line of protection against pathogens. It contributes to the reinforcement of the integrity of the intestinal epithelium and to a better absorption of micronutrients. However, its role in micronutrient malnutrition is still poorly understood. Moreover, the bacterial metabolism is also dependent of micronutrients acquired from the gut environment and resident bacteria may compete or collaborate to maintain micronutrient homeostasis. Gut microbiota composition can therefore be modulated by micronutrient availability. This review brings together current knowledge on this two-way relationship between micronutrients and gut microbiota bacteria, with a focus on iron, zinc, vitamin A and folate (vitamin B9), as these deficiencies are public health concerns in a global context.